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Compound of Interest

Compound Name: H-Gly-Gly-Met-OH

Cat. No.: B098633 Get Quote

Introduction

H-Gly-Gly-Met-OH, also known as Glycyl-glycyl-methionine, is a tripeptide composed of two

glycine residues and one methionine residue. As a distinct chemical entity, it serves as a

valuable model compound in peptide research and holds potential for various applications in

drug development and biotechnology. This guide provides a comprehensive overview of its

chemical properties, synthesis, and relevant biological context, tailored for researchers,

scientists, and professionals in drug development.

Core Chemical and Physical Properties
The fundamental properties of H-Gly-Gly-Met-OH are summarized below. These data are

critical for experimental design, analytical characterization, and computational modeling.
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Property Value Source

IUPAC Name

(2S)-2-[[2-[(2-

aminoacetyl)amino]acetyl]amin

o]-4-methylsulfanylbutanoic

acid

[1]

Molecular Formula C9H17N3O4S [1]

Molecular Weight 263.32 g/mol [1]

Exact Mass 263.09397721 Da [1]

CAS Number 17343-02-1 [1]

PubChem CID 7010486 [1]

Computed XLogP3 -3.7 [1]

Synthesis and Purification
The synthesis of H-Gly-Gly-Met-OH typically follows standard peptide chemistry protocols,

most commonly Solid-Phase Peptide Synthesis (SPPS). This method allows for the sequential

addition of amino acids on a solid support, enabling high yields and purity.

Logical Workflow for Solid-Phase Peptide Synthesis
(SPPS)
The SPPS process follows a cyclical workflow to build the peptide chain before cleavage from

the resin support.
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Fig. 1: General workflow for Solid-Phase Peptide Synthesis (SPPS).

Following synthesis, the crude peptide is purified, typically using Reverse-Phase High-

Performance Liquid Chromatography (RP-HPLC).

Biological Context: Methionine Biosynthesis
While specific signaling pathways for H-Gly-Gly-Met-OH are not extensively documented, the

biosynthesis of its constituent amino acid, methionine, is a fundamental and well-understood

pathway in plants and microorganisms.[2][3] Methionine is an essential amino acid for humans

and the precursor to S-adenosylmethionine (AdoMet), a universal methyl group donor.[3]

Understanding this pathway provides crucial context for the peptide's metabolic origins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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